Cas no 1361760-78-2 (2,3-Dichloro-4'-iodo-3'-methyl-biphenyl)

• Product Name: 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl
• CAS No: 1361760-78-2
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4999996
• Update Time: 2025-05-23

2,3-Dichloro-4'-iodo-3'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-7-9(5-6-12(8)16)10-3-2-4-11(14)13(10)15/h2-7H,1H3
• InChI Key： PWZIVPDJUYZHOY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl

Comprehensive Overview of 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl (CAS No. 1361760-78-2): Properties, Applications, and Industry Insights

2,3-Dichloro-4'-iodo-3'-methyl-biphenyl (CAS No. 1361760-78-2) is a halogenated biphenyl derivative gaining attention in pharmaceutical and material science research. This compound belongs to the class of polyhalogenated biphenyls, which are widely studied for their unique electronic properties and potential applications in organic synthesis. The presence of iodine and chlorine substituents on the biphenyl backbone makes this molecule particularly interesting for cross-coupling reactions, a hot topic in modern organic chemistry.

Researchers are increasingly focusing on halogenated aromatic compounds like 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl due to their versatility in Suzuki-Miyaura coupling and other palladium-catalyzed reactions. These reactions are fundamental to creating complex molecular architectures found in advanced materials and bioactive molecules. The compound's methyl group at the 3'-position adds an interesting steric dimension that can influence reaction outcomes and molecular packing in solid-state applications.

From a structural perspective, 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl exhibits interesting conformational properties. The iodo substituent at the 4'-position serves as an excellent leaving group in nucleophilic substitution reactions, while the chlorine atoms at the 2- and 3-positions can participate in various transformations. This combination of features makes the compound valuable for constructing π-conjugated systems, which are crucial for developing organic electronic devices like OLEDs and photovoltaic materials.

The synthesis of 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl typically involves sequential halogenation and cross-coupling strategies. Recent advances in C-H activation methodologies have opened new pathways for preparing such compounds more efficiently. These developments align with the growing demand for atom-economical synthesis in green chemistry initiatives, making this compound relevant to current sustainability trends in chemical manufacturing.

In pharmaceutical research, derivatives of halogenated biphenyls are being explored for their potential biological activities. While 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl itself may not be biologically active, its structure serves as a valuable scaffold for medicinal chemistry programs targeting various disease areas. The compound's lipophilic character and molecular rigidity make it particularly interesting for drug discovery applications where these properties are desirable.

Analytical characterization of 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research applications. The heavy iodine atom in the molecule provides a useful handle for various detection and analysis methods, including X-ray diffraction studies.

From a commercial perspective, 1361760-78-2 is primarily available as a research chemical for laboratory use. Suppliers typically offer it in small quantities suitable for synthetic applications. The compound's stability under standard storage conditions makes it convenient for research purposes, though proper handling protocols should always be followed for all laboratory chemicals.

Looking forward, the applications of 2,3-Dichloro-4'-iodo-3'-methyl-biphenyl may expand as researchers develop new methodologies for functionalizing such scaffolds. The growing interest in organoiodine compounds in materials science and the continuous evolution of cross-coupling chemistry suggest that this compound will remain relevant in synthetic organic chemistry for years to come.